Cas no 465-77-0 (Cevane-3,4,7,14,15,16,20-heptol,4,9-epoxy-, 3-acetate 15-[(2R)-2-methylbutanoate], (3b,4a,7a,15a,16b)-)

• Product Name: Cevane-3,4,7,14,15,16,20-heptol,4,9-epoxy-, 3-acetate 15-[(2R)-2-methylbutanoate], (3b,4a,7a,15a,16b)-
• CAS No: 465-77-0
• MF: C₃₄H₅₃NO₁₀
• MW: 635.785331487656
• CID: 330897
• PubChem ID: 90478953
• Update Time: 2025-04-19

Cevane-3,4,7,14,15,16,20-heptol,4,9-epoxy-, 3-acetate 15-[(2R)-2-methylbutanoate], (3b,4a,7a,15a,16b)- Chemical and Physical Properties

Names and Identifiers

• Cevane-3,4,7,14,15,16,20-heptol,4,9-epoxy-, 3-acetate 15-[(2R)-2-methylbutanoate], (3b,4a,7a,15a,16b)-
• germidine
• BRN 0073452
• Q27271870
• Germidine (alkaloid)
• Germidin
• 966H80OZVS
• UNII-966H80OZVS
• 465-77-0
• CEVANE-3,4,7,14,15,16,20-HEPTOL, 4,9-EPOXY-, 3-ACETATE 15-((2R)-2-METHYLBUTANOATE), (3.BETA.,4.ALPHA.,7.ALPHA.,15.ALPHA.,16.BETA.)-
• Cevane-3-beta,4-beta,7-alpha,14,15-alpha,16-beta,20-heptol, 4,9-epoxy-, 3-acetate 15-(+-)-2-methylbutyrate)
• NS00094316
• 4-21-00-06802 (Beilstein Handbook Reference)

• Inchi： 1S/C34H53NO10/c1-7-17(3)29(39)44-28-26(38)25-19(15-35-14-16(2)8-9-23(35)31(25,6)40)20-13-32-27(33(20,28)41)21(37)12-22-30(32,5)11-10-24(43-18(4)36)34(22,42)45-32/h16-17,19-28,37-38,40-42H,7-15H2,1-6H3/t16-,17+,19-,20-,21+,22-,23-,24-,25+,26+,27+,28-,30-,31+,32+,33-,34+/m0/s1
• InChI Key： OPCXCFMPHIBOMS-ROYCHNIZSA-N
• SMILES： O1[C@]2([C@H](CC[C@@]3(C)[C@@H]2C[C@H]([C@H]2[C@@]4([C@H]([C@@H]([C@@H]5[C@@](C)([C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4C[C@]132)O)O)OC([C@H](C)CC)=O)O)O)OC(C)=O)O

Computed Properties

• Exact Mass: 635.36694689g/mol
• Monoisotopic Mass: 635.36694689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids